Cas no 302936-53-4 (2-Chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde)

2-Chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde is a heterocyclic compound featuring a fused pyridine-pyrimidine core with a reactive aldehyde group at the 3-position and a chloro substituent at the 2-position. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing complex nitrogen-containing scaffolds. The presence of both electrophilic (aldehyde) and leaving group (chloro) functionalities allows for selective derivatization, enabling applications in pharmaceutical and agrochemical research. Its rigid bicyclic framework enhances stability, while the methyl group at the 7-position can influence steric and electronic properties. Suitable for further functionalization, this compound is valuable in developing biologically active molecules or materials with tailored properties.
2-Chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde structure
302936-53-4 structure
Product Name:2-Chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
CAS No:302936-53-4
MF:C10H7ClN2O2
MW:222.627781152725
MDL:MFCD00759862
CID:2625602
PubChem ID:23908096
Update Time:2025-06-09

2-Chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
    • Oprea1_427152
    • 2-Chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde
    • MDL: MFCD00759862
    • Inchi: 1S/C10H7ClN2O2/c1-6-2-3-8-12-9(11)7(5-14)10(15)13(8)4-6/h2-5H,1H3
    • InChI Key: IFIDKJSJJFREGQ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)C(N2C=C(C)C=CC2=N1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 472
  • Topological Polar Surface Area: 49.7

2-Chloro-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carbaldehyde Pricemore >>

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